![molecular formula C17H15N3OS B2842294 N-benzyl-2-quinazolin-4-ylthioacetamide CAS No. 392306-46-6](/img/structure/B2842294.png)
N-benzyl-2-quinazolin-4-ylthioacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-benzyl-2-quinazolin-4-ylthioacetamide” is a derivative of quinazoline, a double-ring heterocyclic system with two nitrogen heteroatoms in the six-membered aromatic ring fused to the benzene ring . Quinazoline derivatives have drawn significant attention due to their wide range of biopharmaceutical activities .
Synthesis Analysis
Quinazolinone derivatives are synthesized through a three-step method and structurally evaluated by FTIR, 1H-NMR, 13CNMR, and Mass spectroscopy . An efficient and visible light-promoted cascade N-alkylation/amidation of quinazolin-4(3H)-ones with benzyl halides and allyl halides has been described .Molecular Structure Analysis
The molecular structure of quinazolinone derivatives is elucidated by FTIR, 1H-NMR, CHNS elemental analysis, as well as the melting point . The molecular docking results also confirmed biological activity .Chemical Reactions Analysis
Quinazolinone derivatives undergo various chemical reactions. For instance, a copper-catalyzed imidoylative cross-coupling/cyclocondensation reaction between 2-isocyanobenzoates and amines efficiently provides quinazolin-4-ones .Physical And Chemical Properties Analysis
The physical and chemical properties of quinazolinone derivatives are determined by FTIR, 1H-NMR, CHNS elemental analysis, as well as the melting point .Scientific Research Applications
Anticancer Activity
Quinazolinone and quinazoline derivatives have shown promising results in the field of cancer research. They have been found to exhibit anticancer properties .
Antibacterial Activity
These compounds have also been used in the development of novel antibiotics, especially in the face of rising drug resistance among bacterial strains .
Antifungal Activity
Quinazolinone and quinazoline derivatives have demonstrated antifungal properties, making them potential candidates for the development of new antifungal drugs .
Anti-Inflammatory Activity
These compounds have shown anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases .
Anticonvulsant Activity
Quinazolinone and quinazoline derivatives have been found to possess anticonvulsant activities, suggesting their potential use in the treatment of epilepsy and other seizure disorders .
Antipsychotic Activity
These compounds have shown potential in the treatment of various psychiatric conditions due to their antipsychotic properties .
Antimalarial Activity
Quinazolinone and quinazoline derivatives have demonstrated antimalarial properties, making them potential candidates for the development of new antimalarial drugs .
Anti-Parkinsonism Activity
These compounds have shown potential in the treatment of Parkinson’s disease due to their anti-Parkinsonism properties .
Future Directions
The introduction of an aryl group with a basic amide side chain on the 4′ position linked to the amide of the C-2 substituted quinazoline scaffold is an effective approach to improve the anti-angiogenic activity of quinazoline derivatives . These compounds with further modification can be considered as potent antiproliferative agents .
properties
IUPAC Name |
N-benzyl-2-quinazolin-4-ylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS/c21-16(18-10-13-6-2-1-3-7-13)11-22-17-14-8-4-5-9-15(14)19-12-20-17/h1-9,12H,10-11H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHNNKWXUZVXIBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CSC2=NC=NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-quinazolin-4-ylthioacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.